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Compound of Interest

Compound Name: Cartap

Cat. No.: B107815

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the recommended use of Cartap
for the control of potato beetles (Leptinotarsa decemlineata), drawing from available scientific
literature and manufacturer guidelines. The information is intended to guide experimental
design and application in a research and development context.

Introduction

Cartap, typically available as Cartap hydrochloride, is a broad-spectrum insecticide derived
from nereistoxin, a natural toxin.[1] It is effective against a range of chewing and sucking insect
pests, including the Colorado potato beetle, a significant defoliator of potato crops.[1][2]
Understanding the appropriate dosage, application timing, and mode of action is critical for its
effective and responsible use in pest management strategies.

Recommended Dosage and Application Rates

The recommended dosage of Cartap for controlling potato beetles can vary depending on the
specific product formulation (e.g., Soluble Powder - SP), the severity of the infestation, and
local agricultural regulations. The following table summarizes recommended application rates
based on available data.
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L o Maximum
Application Application L.
Product Application
. Rate (per Rate (per 100L Notes
Formulation Rate (per
Hectare) Water)
Hectare)
General
Cartap ]
) recommendation
Hydrochloride 0.5-1.0 kg[1] - -
for potato
50% SP
beetles.
Dosage used in
Cartap ]
] a field study
Hydrochloride 1000 g[2] - - i
demonstrating
50% SP

high efficacy.[2]

Note: Always consult the specific product label for the most accurate and legally compliant

dosage information for your region.

Experimental Protocols

The following protocols are generalized from standard insecticide efficacy trial methodologies

and can be adapted for laboratory, greenhouse, and field evaluation of Cartap against the

Colorado potato beetle.

Laboratory Bioassay Protocol (Leaf Dip Method)

This protocol is designed to determine the dose-response relationship and calculate lethal

concentration (e.g., LC50) values for Cartap against potato beetle larvae.

Materials:

Distilled water

Surfactant (e.g., Triton X-100)

Cartap hydrochloride (analytical or technical grade)

Potato plants (untreated with insecticides)
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Petri dishes or ventilated containers
Filter paper
Fine paintbrush

Colorado potato beetle larvae (e.g., 2nd or 3rd instar)

Procedure:

Preparation of Test Solutions: Prepare a stock solution of Cartap hydrochloride in distilled
water. From this stock, create a series of serial dilutions to achieve a range of desired
concentrations. Add a non-ionic surfactant (e.g., 0.01% v/v) to each solution to ensure even
leaf coverage. A control solution should be prepared with distilled water and surfactant only.

Leaf Treatment: Excise healthy, similar-sized potato leaves. Dip each leaf into a test solution
for a uniform duration (e.g., 10-20 seconds). Allow the leaves to air dry completely on a
clean, non-absorbent surface.

Experimental Setup: Place a piece of moistened filter paper in the bottom of each petri dish
to maintain humidity. Once dry, place one treated leaf in each dish.

Insect Infestation: Using a fine paintbrush, carefully transfer a known number of potato
beetle larvae (e.g., 10-20) onto the treated leaf in each petri dish.

Incubation: Maintain the petri dishes in a controlled environment chamber with appropriate
temperature (e.g., 25 = 2°C), humidity (e.g., 60-70% RH), and photoperiod (e.g., 16:8 L:D).

Data Collection: Assess larval mortality at regular intervals (e.g., 24, 48, and 72 hours) after
infestation. Larvae that are unable to move when prodded with a fine brush are considered
dead.

Data Analysis: Correct for control mortality using Abbott's formula. Perform probit analysis or
log-logistic regression to determine the LC50 and LC90 values.

Field Trial Protocol

This protocol outlines a method for evaluating the efficacy of Cartap under field conditions.
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Materials:

Cartap hydrochloride formulation (e.g., 50% SP)
Knapsack sprayer or other suitable application equipment
Plot markers

Data collection sheets

Procedure:

Experimental Design: Establish a randomized complete block design with a minimum of four
replicates per treatment. Include an untreated control plot in each block. Plot size should be
sufficient to minimize spray drift between plots.

Application Timing: Apply Cartap when the majority of the potato beetle population is in the
early larval stages (1st to 3rd instar), as they are generally more susceptible to insecticides.

Spray Preparation and Application: Prepare the Cartap spray solution according to the
desired application rate (e.g., 1000 g/ha).[2] Ensure thorough mixing of the product in water.
Apply the spray uniformly to the potato foliage, ensuring complete coverage.

Data Collection:

o Pre-treatment count: Before application, count the number of potato beetle larvae and
adults on a representative number of plants per plot (e.g., 10-20 plants).

o Post-treatment counts: Conduct counts at set intervals after application (e.g., 3, 7, and 14
days) to assess the reduction in the beetle population.

o Foliage damage assessment: Visually estimate the percentage of defoliation in each plot
at each counting interval.

Data Analysis: Calculate the percentage reduction in the pest population for each treatment
compared to the untreated control. Analyze the data using appropriate statistical methods
(e.g., ANOVA) to determine significant differences between treatments.
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Mode of Action and Signaling Pathway

Cartap acts as a non-competitive blocker of the nicotinic acetylcholine receptor (nAChR)
channel in the insect's central nervous system. This mode of action is distinct from

neonicotinoids, which are nAChR agonists.

The following diagram illustrates the signaling pathway and the action of Cartap.
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Cartap's mode of action on the nAChR.

Experimental Workflow

The following diagram illustrates a typical workflow for conducting an insecticide efficacy trial.
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Workflow for insecticide efficacy testing.

Quantitative Data Summary

The following table presents efficacy data from a field trial of Cartap hydrochloride against

foliage-feeding beetles on potatoes.
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Mean Beetle .
. % Reduction Over
Treatment Dosage (g/ha) Population (per
Control

plant)

Cartap hydrochloride
1000 0.7 85.41

50% SP
Untreated Control - 4.8 -

Data adapted from a
field experiment on
foliage feeding
beetles.[2]

Note: While a comprehensive dose-response curve for Cartap on Leptinotarsa decemlineata is
not readily available in the public domain, the provided data demonstrates significant efficacy at
the tested application rate. Further research to establish a detailed dose-response relationship

is recommended.

Conclusion

Cartap hydrochloride is an effective insecticide for the control of potato beetles. For optimal
results, it is recommended to apply Cartap during the early larval stages of the pest. The mode
of action as a nicotinic acetylcholine receptor channel blocker provides an alternative to other
insecticide classes, which can be a valuable component of an integrated pest management
and insecticide resistance management strategy. The provided protocols offer a framework for
the scientific evaluation of Cartap's efficacy and can be adapted to specific research needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Cartap in the
Control of Potato Beetles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107815#recommended-dosage-of-cartap-for-
controlling-potato-beetles]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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